Cas no 929975-32-6 (4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile)

• Product Name: 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile
• CAS No: 929975-32-6
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD09040419
• CID: 4665865
• PubChem ID: 16227731
• Update Time: 2025-05-19

4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile
• 2-Furanpropanenitrile, β-hydroxy-β-(trifluoromethyl)-

• MDL： MFCD09040419
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)7(13,3-4-12)6-2-1-5-14-6/h1-2,5,13H,3H2
• InChI Key： CJGDOTCKAOBEIY-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)(O)(CC#N)C(F)(F)F

Additional information on 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile

4,4,4-Trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile: A Comprehensive Overview

4,4,4-Trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile (CAS No. 929975-32-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, including a trifluoromethyl group, a furan ring, and a cyano group, which collectively contribute to its potential biological activities and applications.

The trifluoromethyl group in 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile is known for its electron-withdrawing properties and high lipophilicity. These characteristics can significantly influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the furan ring adds further complexity to the molecule, providing additional sites for chemical reactivity and potential interactions with biological targets.

The cyano group in 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile is a key functional group that can undergo various chemical transformations. For instance, it can be hydrolyzed to form a carboxylic acid or reduced to an amine. These transformations can be leveraged to develop novel derivatives with enhanced biological activities or improved pharmacological properties.

In recent years, 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile may have potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile has also been investigated for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of the PI3K/Akt pathway and upregulate the expression of pro-apoptotic proteins such as Bax and caspase-3.

The unique combination of structural features in 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile also makes it an attractive candidate for drug discovery efforts. Its high lipophilicity and low molecular weight allow it to easily penetrate biological membranes and reach target tissues. Additionally, the presence of multiple functional groups provides numerous opportunities for chemical modification and optimization.

In terms of synthesis, 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile can be prepared through a multi-step process involving the reaction of trifluoromethyl ketones with furan derivatives followed by nitrile formation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

The safety profile of 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile is another important consideration. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety in long-term use and across different populations.

In conclusion, 4,4,4-trifluoro-3-(furan-2-yl)-3-hydroxybutanenitrile (CAS No. 929975-32-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.